Cas no 496025-15-1 (4-(3-Chloro-4-fluorophenoxy)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine)

4-(3-Chloro-4-fluorophenoxy)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine is a heterocyclic compound featuring a fused benzothieno-pyrimidine core with a substituted phenoxy moiety. This structure imparts potential utility in medicinal chemistry, particularly as a kinase inhibitor scaffold due to its resemblance to bioactive pyrimidine derivatives. The chloro-fluorophenoxy group enhances selectivity and binding affinity in target interactions. Its tetrahydrobenzothieno framework contributes to improved metabolic stability and solubility compared to purely aromatic analogs. The compound serves as a versatile intermediate for further functionalization, enabling structure-activity relationship studies in drug discovery. Its synthetic accessibility and modular design make it valuable for developing targeted therapeutics, particularly in oncology and inflammation research.

4-(3-Chloro-4-fluorophenoxy)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine structure

496025-15-1 structure

Product Name:4-(3-Chloro-4-fluorophenoxy)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

CAS No:496025-15-1

MF:C₁₆H₁₂ClFN₂OS

MW:334.795684814453

CID:5453675

PubChem ID:2943601

Update Time:2025-06-15

4-(3-Chloro-4-fluorophenoxy)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

- EN300-18139948
- AKOS001054706
- Oprea1_792018
- STL305820
- CHEMBL3628802
- Z31233641
- 3-(3-chloro-4-fluorophenoxy)-8-thia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2,4,6-tetraene
- 496025-15-1
- 4-(3-chloro-4-fluorophenoxy)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
- BDBM50129834
- 4-(3-Chloro-4-fluorophenoxy)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
- Inchi： 1S/C16H12ClFN2OS/c17-11-7-9(5-6-12(11)18)21-15-14-10-3-1-2-4-13(10)22-16(14)20-8-19-15/h5-8H,1-4H2
- InChI Key： WZBLZSGRNJLQHC-UHFFFAOYSA-N
- SMILES： C1=NC(OC2=CC=C(F)C(Cl)=C2)=C2C3CCCCC=3SC2=N1

Computed Properties

Exact Mass: 334.0342900g/mol
Monoisotopic Mass: 334.0342900g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 404
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.4
Topological Polar Surface Area: 63.2Å²

Experimental Properties

Density: 1.436±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 479.3±45.0 °C(Predicted)
pka: 1.66±0.20(Predicted)

4-(3-Chloro-4-fluorophenoxy)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-18139948-0.05g		496025-15-1	90%	0.05g	$2755.0	2023-07-10

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Additional information on 4-(3-Chloro-4-fluorophenoxy)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine

Recent Advances in the Study of 4-(3-Chloro-4-fluorophenoxy)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine (CAS: 496025-15-1)

4-(3-Chloro-4-fluorophenoxy)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine (CAS: 496025-15-1) has emerged as a promising compound in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a kinase inhibitor, particularly in targeting specific pathways involved in cancer and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, focusing on its mechanism of action, pharmacological properties, and therapeutic applications.

Recent investigations have demonstrated that 496025-15-1 exhibits potent inhibitory activity against several kinases, including those implicated in tumor growth and metastasis. Structural analysis reveals that the chloro-fluorophenoxy moiety enhances binding affinity to the ATP-binding site of target kinases, while the tetrahydrobenzothienopyrimidine core contributes to selectivity and stability. These findings suggest that 496025-15-1 could serve as a lead compound for the development of novel anticancer agents.

In vitro and in vivo studies have further elucidated the pharmacokinetic profile of 496025-15-1. The compound demonstrates favorable bioavailability and metabolic stability, with minimal off-target effects. Notably, preclinical models have shown significant tumor regression in response to treatment with 496025-15-1, particularly in cases of resistant malignancies. These results underscore its potential as a therapeutic agent for challenging oncology indications.

Beyond oncology, 496025-15-1 has also been investigated for its anti-inflammatory properties. Recent research indicates that the compound modulates key inflammatory pathways, such as NF-κB and JAK-STAT, suggesting its utility in treating chronic inflammatory conditions. The dual functionality of 496025-15-1 as both an anticancer and anti-inflammatory agent positions it as a versatile candidate for multifactorial diseases.

Despite these promising findings, challenges remain in the clinical translation of 496025-15-1. Issues such as formulation optimization, dose-limiting toxicities, and resistance mechanisms need to be addressed in future studies. Collaborative efforts between academia and industry will be crucial to advancing this compound through the drug development pipeline.

In conclusion, 4-(3-Chloro-4-fluorophenoxy)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine (CAS: 496025-15-1) represents a significant advancement in the search for novel kinase inhibitors. Its unique structural features and broad-spectrum activity make it a compelling subject for further research. Continued exploration of its therapeutic potential could yield groundbreaking treatments for cancer and inflammatory diseases.